Cas no 2228554-10-5 (N-methyl-1-{2-(propan-2-yl)phenylmethyl}cyclopropan-1-amine)

• Product Name: N-methyl-1-{2-(propan-2-yl)phenylmethyl}cyclopropan-1-amine
• CAS No: 2228554-10-5
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 6224929
• PubChem ID: 165678310
• Update Time: 2025-06-23

N-methyl-1-{2-(propan-2-yl)phenylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-{2-(propan-2-yl)phenylmethyl}cyclopropan-1-amine
• EN300-1744525
• 2228554-10-5
• N-methyl-1-{[2-(propan-2-yl)phenyl]methyl}cyclopropan-1-amine

• Inchi： 1S/C14H21N/c1-11(2)13-7-5-4-6-12(13)10-14(15-3)8-9-14/h4-7,11,15H,8-10H2,1-3H3
• InChI Key： WCPMOXLDBNWTGB-UHFFFAOYSA-N
• SMILES： N(C)C1(CC2C=CC=CC=2C(C)C)CC1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on N-methyl-1-{2-(propan-2-yl)phenylmethyl}cyclopropan-1-amine

N-Methyl-1-{2-(Propan-2-yl)phenylmethyl}cyclopropan-1-amine: A Comprehensive Overview

The compound N-Methyl-1-{2-(Propan-2-yl)phenylmethyl}cyclopropan-1-amine, identified by the CAS number 2228554-10-5, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane derivatives, which have garnered considerable attention due to their unique electronic properties and structural rigidity. The molecule's structure consists of a cyclopropane ring substituted with a methyl group and a 2-(propan-2-yl)phenylmethyl group, making it a versatile platform for further chemical modifications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design, particularly in the development of bioactive molecules. The cyclopropane ring in this compound contributes to its stability and reactivity, making it an attractive candidate for exploring novel therapeutic agents. Additionally, the presence of the propan-2-yl group introduces steric effects that can influence the molecule's interaction with biological targets, such as enzymes or receptors.

The synthesis of N-Methyl-1-{2-(Propan-2-yl)phenylmethyl}cyclopropan-1-amine involves a multi-step process that typically begins with the preparation of intermediates such as cyclopropylamines. Researchers have optimized synthetic routes to enhance yield and purity, ensuring that the compound can be produced efficiently for both research and industrial purposes. The use of advanced catalytic methods has further improved the selectivity and scalability of these reactions.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a building block for more complex molecules has been exploited in medicinal chemistry. By modifying the substituents on the cyclopropane ring or the phenyl group, chemists can tailor the molecule's properties to suit specific biological targets. Recent advancements in computational chemistry have also enabled researchers to predict the binding affinities of this compound to various protein targets, facilitating its use in drug discovery.

The structural features of N-Methyl-1-{2-(Propan-2-yl)phenylmethyl}cyclopropane make it an ideal candidate for exploring non-covalent interactions, such as hydrogen bonding and π–π stacking. These interactions are crucial for determining the bioavailability and efficacy of pharmaceutical compounds. Experimental studies have demonstrated that this compound exhibits moderate solubility in organic solvents, which is advantageous for its use in organic synthesis and formulation development.

Moreover, the compound's stability under various conditions has been thoroughly investigated. It has been found to be stable at room temperature and under mildly acidic or basic conditions, making it suitable for a wide range of chemical transformations. However, exposure to strong oxidizing agents or high temperatures may lead to decomposition, necessitating careful handling during synthesis and storage.

Recent research has also focused on the environmental impact of this compound. Studies indicate that it has a relatively low toxicity profile when tested on aquatic organisms, suggesting that it may be less harmful to ecosystems compared to other synthetic chemicals. This finding is particularly important for industries seeking eco-friendly alternatives in their production processes.

In conclusion, N-Methyl-1-{2-(Propan-2-yli)phenyemethyli}cyclopropyliamine represents a valuable addition to the arsenal of chemical compounds used in modern research and industry. Its unique structure, coupled with its versatile properties, positions it as a key player in the development of novel drugs and materials. As research continues to uncover new applications and optimizations for this compound, its role in advancing science and technology is likely to grow significantly.